N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorophenyl)sulfanylacetamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C15H13FN2OS2/c1-9-10(2)21-15(13(9)7-17)18-14(19)8-20-12-5-3-11(16)4-6-12/h3-6H,8H2,1-2H3,(H,18,19)
• InChI Key: OCKITBYNIPUXPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)CSC2=CC=C(C=C2)F)C
• Molecular Formula: C15H13FN2OS2
• Molecular Weight: 320.4 g/mol

Description

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorophenyl)sulfanylacetamide is a chemical compound that has gained interest in scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as "compound X" in scientific literature.

Scientific Research Applications

Synthesis and Antimicrobial Applications

• Synthesis and Antimicrobial of Certain New Derivatives:

  • Researchers have utilized a compound similar to N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-fluorophenyl)sulfanylacetamide for synthesizing various derivatives.
  • These compounds exhibited promising antimicrobial activities, highlighting the potential of this compound in developing new antimicrobial agents (Gouda et al., 2010).

• Development of Novel Antimicrobial Agents:

  • Another study aimed at synthesizing new heterocyclic compounds incorporating sulfamoyl moiety for use as antimicrobial agents.
  • This research underscores the versatility of compounds like this compound in creating effective antimicrobial solutions (Darwish et al., 2014).

Pharmacological Evaluation

• Evaluation as Glutaminase Inhibitors:
  • A study focused on the synthesis and pharmacological evaluation of BPTES analogs, which includes structures similar to this compound, as glutaminase inhibitors.
  • These compounds showed potential in attenuating the growth of cancer cells, suggesting the utility of this compound in cancer research (Shukla et al., 2012).

Molecular and Structural Studies

• Fluorescent Molecular Probes:

  • Research on fluorescent molecular probes utilizing compounds with similar structures indicates the potential of this compound in creating sensitive fluorescent probes for biological studies (Diwu et al., 1997).

• Solid-State Characterization:

  • A study on the crystal structure of similar compounds highlights the importance of such molecules in understanding molecular interactions and structural properties, which can be crucial in drug design and materials science (Cai et al., 2009).